Cas no 1806379-22-5 (2-(Aminomethyl)benzo[d]oxazole-5-carboxamide)

• Product Name: 2-(Aminomethyl)benzo[d]oxazole-5-carboxamide
• CAS No: 1806379-22-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4819548
• Update Time: 2025-05-20

2-(Aminomethyl)benzo[d]oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)benzo[d]oxazole-5-carboxamide

• Inchi： 1S/C9H9N3O2/c10-4-8-12-6-3-5(9(11)13)1-2-7(6)14-8/h1-3H,4,10H2,(H2,11,13)
• InChI Key： CLXUWIBVZPGKKK-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC2C=C(C(N)=O)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: -0.5
• Topological Polar Surface Area: 95.1

Additional information on 2-(Aminomethyl)benzo[d]oxazole-5-carboxamide

Recent Advances in the Study of 2-(Aminomethyl)benzo[d]oxazole-5-carboxamide (CAS: 1806379-22-5)

2-(Aminomethyl)benzo[d]oxazole-5-carboxamide (CAS: 1806379-22-5) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance and potential impact on drug development.

The compound's unique structure, featuring a benzo[d]oxazole core with an aminomethyl and carboxamide substituent, makes it a promising scaffold for drug design. Researchers have explored its role as a modulator of key biological pathways, including those involved in protein-protein interactions and enzyme inhibition. Recent synthetic approaches have improved the yield and purity of 2-(Aminomethyl)benzo[d]oxazole-5-carboxamide, enabling more detailed pharmacological studies.

In the context of neurodegenerative diseases, preliminary studies have demonstrated that this compound exhibits neuroprotective effects by modulating glutamate receptors and reducing oxidative stress. These findings suggest its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier enhances its suitability for central nervous system-targeted therapies.

Oncology research has also identified 2-(Aminomethyl)benzo[d]oxazole-5-carboxamide as a potential anticancer agent. Mechanistic studies reveal that it inhibits the activity of specific kinases involved in tumor proliferation and metastasis. In vitro and in vivo experiments have shown promising results, with the compound exhibiting selective cytotoxicity against cancer cells while sparing normal cells. These properties position it as a candidate for further development in targeted cancer therapies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2-(Aminomethyl)benzo[d]oxazole-5-carboxamide. Current research efforts are focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 2-(Aminomethyl)benzo[d]oxazole-5-carboxamide (CAS: 1806379-22-5) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its dual potential in neurodegenerative and oncological applications underscores the importance of continued research. Future studies should prioritize elucidating its precise mechanisms of action and exploring its therapeutic efficacy in more complex disease models.